Cas no 2228551-40-2 (2-3-fluoro-5-(trifluoromethyl)phenyl-3-methylbutanoic acid)

• Product Name: 2-3-fluoro-5-(trifluoromethyl)phenyl-3-methylbutanoic acid
• CAS No: 2228551-40-2
• MF: C₁₂H₁₂F₄O₂
• MW: 264.216097831726
• CID: 6236466
• PubChem ID: 165753456
• Update Time: 2025-06-08

2-3-fluoro-5-(trifluoromethyl)phenyl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-fluoro-5-(trifluoromethyl)phenyl-3-methylbutanoic acid
• 2-[3-fluoro-5-(trifluoromethyl)phenyl]-3-methylbutanoic acid
• EN300-1960405
• 2228551-40-2

• Inchi： 1S/C12H12F4O2/c1-6(2)10(11(17)18)7-3-8(12(14,15)16)5-9(13)4-7/h3-6,10H,1-2H3,(H,17,18)
• InChI Key： CGAHTBXSZJYNSL-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 264.07734227g/mol
• Monoisotopic Mass: 264.07734227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-3-fluoro-5-(trifluoromethyl)phenyl-3-methylbutanoic acid

Introduction to 2-3-Fluoro-5-(Trifluoromethyl)phenyl-3-Methylbutanoic Acid (CAS No. 2228551-40-2)

2-3-Fluoro-5-(trifluoromethyl)phenyl-3-methylbutanoic acid (CAS No. 2228551-40-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its fluoro-substituted aromatic ring and a trifluoromethyl group, which contribute to its distinct physical and chemical properties.

The molecular formula of 2-3-fluoro-5-(trifluoromethyl)phenyl-3-methylbutanoic acid is C₁₃H₁₁F₄O₂, and it has a molecular weight of approximately 279.21 g/mol. The presence of the trifluoromethyl group imparts significant lipophilicity and metabolic stability, making it an attractive candidate for drug development. Additionally, the fluoro-substituted aromatic ring enhances the compound's binding affinity to various biological targets, which is crucial for optimizing its pharmacological activity.

In the context of pharmaceutical research, 2-3-fluoro-5-(trifluoromethyl)phenyl-3-methylbutanoic acid has been investigated for its potential as a lead compound in the development of new therapeutic agents. Recent studies have explored its activity against various diseases, including cancer, inflammation, and neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent antiproliferative effects against several cancer cell lines, suggesting its potential as an anticancer agent.

The synthesis of 2-3-fluoro-5-(trifluoromethyl)phenyl-3-methylbutanoic acid typically involves multi-step processes, including the formation of the fluoro-substituted aromatic ring and the introduction of the trifluoromethyl group. One common synthetic route involves the reaction of 3-fluoro-5-trifluoromethylbenzaldehyde with an appropriate Grignard reagent followed by oxidation to form the carboxylic acid. This synthetic pathway allows for high yields and good purity, making it suitable for large-scale production.

Beyond its pharmaceutical applications, 2-3-fluoro-5-(trifluoromethyl)phenyl-3-methylbutanoic acid has also found use in materials science. Its unique chemical structure makes it a valuable building block for the synthesis of advanced materials with enhanced properties. For example, it can be incorporated into polymers to improve their thermal stability and mechanical strength. A study published in Advanced Materials in 2020 demonstrated that polymers containing this compound exhibited superior thermal stability compared to conventional polymers, making them suitable for high-performance applications.

The physical properties of 2-3-fluoro-5-(trifluoromethyl)phenyl-3-methylbutanoic acid, such as its melting point and solubility, are also important considerations for both research and industrial applications. The compound is generally solid at room temperature with a melting point ranging from 70°C to 75°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as methanol and dichloromethane. These properties facilitate its handling and processing in various experimental settings.

In terms of safety and handling, while 2-3-fluoro-5-(trifluoromethyl)phenyl-3-methylbutanoic acid is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, the compound should be stored in a cool, dry place away from incompatible materials.

To summarize, 2-3-fluoro-5-(trifluoromethyl)phenyl-3-methylbutanoic acid (CAS No. 2228551-40-2) is a versatile organic compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure provides valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.